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molecular formula C8H7NO B3256796 1-(3-Pyridyl)-2-propyn-1-ol CAS No. 276884-35-6

1-(3-Pyridyl)-2-propyn-1-ol

Cat. No. B3256796
CAS RN: 276884-35-6
M. Wt: 133.15 g/mol
InChI Key: YQEHAHXOJGYJDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06313310B1

Procedure details

3-Hydroxy-3-(3-pyridinyl)-1-propyne was prepared according to Method A above using 3-pyridine carboxaldehyde (0.428 g, 4 mmol) (Aldrich) in THF (20 mL) and ethynylmagnesium chloride (5 mmol, 10 mL, 0.5M solution in tetrahydrofuran) (Aldrich). (Yield 440 mg, 83%).
Name
3-pyridine carboxaldehyde
Quantity
0.428 g
Type
reactant
Reaction Step One
Name
ethynylmagnesium chloride
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
THF
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
3-Hydroxy-3-(3-pyridinyl)-1-propyne

Identifiers

REACTION_CXSMILES
[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([CH:7]=[O:8])[CH:2]=1.[C:9]([Mg]Cl)#[CH:10]>C1COCC1>[OH:8][CH:7]([C:3]1[CH:2]=[N:1][CH:6]=[CH:5][CH:4]=1)[C:9]#[CH:10]

Inputs

Step One
Name
3-pyridine carboxaldehyde
Quantity
0.428 g
Type
reactant
Smiles
N1=CC(=CC=C1)C=O
Step Two
Name
ethynylmagnesium chloride
Quantity
10 mL
Type
reactant
Smiles
C(#C)[Mg]Cl
Step Three
Name
THF
Quantity
20 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3-Hydroxy-3-(3-pyridinyl)-1-propyne
Type
product
Smiles
OC(C#C)C=1C=NC=CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.